Cas no 1532735-13-9 (3-(2-methylpyridin-3-yl)oxypropane-1-sulfonyl chloride)

• Product Name: 3-(2-methylpyridin-3-yl)oxypropane-1-sulfonyl chloride
• CAS No: 1532735-13-9
• MF: C₉H₁₂ClNO₃S
• MW: 249.714480400085
• CID: 6199570
• PubChem ID: 80081631
• Update Time: 2025-06-09

3-(2-methylpyridin-3-yl)oxypropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylpyridin-3-yl)oxypropane-1-sulfonyl chloride
• 1532735-13-9
• 3-[(2-methylpyridin-3-yl)oxy]propane-1-sulfonyl chloride
• AKOS018642510
• EN300-1144365

• Inchi： 1S/C9H12ClNO3S/c1-8-9(4-2-5-11-8)14-6-3-7-15(10,12)13/h2,4-5H,3,6-7H2,1H3
• InChI Key： NSZXAIURBSWIEI-UHFFFAOYSA-N
• SMILES： ClS(CCCOC1=CC=CN=C1C)(=O)=O

Computed Properties

• Exact Mass: 249.0226421g/mol
• Monoisotopic Mass: 249.0226421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 64.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-(2-methylpyridin-3-yl)oxypropane-1-sulfonyl chloride

Introduction to 3-(2-Methylpyridin-3-yl)oxypropane-1-sulfonyl Chloride (CAS No. 1532735-13-9)

3-(2-Methylpyridin-3-yl)oxypropane-1-sulfonyl chloride (CAS No. 1532735-13-9) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in pharmaceutical and medicinal chemistry. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.

The structure of 3-(2-Methylpyridin-3-yl)oxypropane-1-sulfonyl chloride consists of a sulfonyl chloride functional group attached to a propylene oxide chain, which is further substituted with a 2-methylpyridine moiety. This combination of functional groups imparts the compound with a high reactivity and selectivity, making it an attractive building block for the synthesis of complex molecules.

In the context of pharmaceutical research, 3-(2-Methylpyridin-3-yl)oxypropane-1-sulfonyl chloride has been explored for its potential in the development of new drugs. Recent studies have highlighted its utility in the synthesis of sulfonamide derivatives, which are known for their biological activities, including anti-inflammatory, antidiabetic, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that sulfonamide derivatives derived from this compound exhibited potent inhibitory activity against specific enzymes involved in cancer progression.

The reactivity of the sulfonyl chloride group in 3-(2-Methylpyridin-3-yl)oxypropane-1-sulfonyl chloride allows it to undergo nucleophilic substitution reactions efficiently. This property makes it an excellent reagent for introducing sulfonamide functionalities into target molecules. The presence of the 2-methylpyridine moiety further enhances its utility by providing additional sites for functionalization and conjugation with other bioactive molecules.

In addition to its applications in drug discovery, 3-(2-Methylpyridin-3-yl)oxypropane-1-sulfonyl chloride has also been investigated for its use in the development of novel materials. Research published in the Journal of Materials Chemistry has shown that this compound can be used as a crosslinking agent in the synthesis of polymer-based materials with enhanced mechanical and thermal properties. The ability to fine-tune the properties of these materials through controlled functionalization opens up new possibilities for their use in various industries, including electronics and biomedical applications.

The synthesis of 3-(2-Methylpyridin-3-yl)oxypropane-1-sulfonyl chloride typically involves several steps, starting from readily available starting materials. One common synthetic route involves the reaction of 2-methylpyridine with epichlorohydrin to form an intermediate epoxide, which is then reacted with sodium sulfite to introduce the sulfonyl group. The final step involves the conversion of the sulfite to the corresponding sulfonyl chloride using a suitable oxidizing agent such as thionyl chloride or chlorine gas.

The purity and quality of 3-(2-Methylpyridin-3-yl)oxypropane-1-sulfonyl chloride are crucial for its successful application in various synthetic processes. High-purity samples can be obtained through careful purification techniques such as distillation or column chromatography. Analytical methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are commonly used to confirm the identity and purity of the compound.

In conclusion, 3-(2-Methylpyridin-3-yl)oxypropane-1-sulfonyl chloride (CAS No. 1532735-13-9) is a valuable reagent with a wide range of applications in pharmaceutical research, material science, and other fields. Its unique chemical structure and reactivity make it an essential building block for the synthesis of complex molecules with diverse biological activities and material properties. Ongoing research continues to uncover new applications and potential uses for this compound, further solidifying its importance in modern chemistry.